Cas no 945397-14-8 (1-Methyl-4-(3-(methylsulfonyl)-5-nitrophenyl)piperazine)

• Product Name: 1-Methyl-4-(3-(methylsulfonyl)-5-nitrophenyl)piperazine
• CAS No: 945397-14-8
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 1040092
• PubChem ID: 58154499
• Update Time: 2025-04-20

1-Methyl-4-(3-(methylsulfonyl)-5-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(3-(methylsulfonyl)-5-nitrophenyl)piperazine
• 1-methyl-4-(3-methylsulfonyl-5-nitrophenyl)piperazine
• 1-methyl-4-(3-methylsulfonyl-5-nitro-phenyl)piperazine
• 1-[3-(Methanesulfonyl)-5-nitrophenyl]-4-methylpiperazine
• SCHEMBL1172592
• AKOS016006849
• 945397-14-8
• DTXSID00728873
• DB-328980

• Inchi： 1S/C12H17N3O4S/c1-13-3-5-14(6-4-13)10-7-11(15(16)17)9-12(8-10)20(2,18)19/h7-9H,3-6H2,1-2H3
• InChI Key： FMSSEFXTGVERRA-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC(=CC(=C1)N1CCN(C)CC1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8Ų